Cas no 2049-67-4 (2-Pentenedioic acid,1,5-diethyl ester)

• Product Name: 2-Pentenedioic acid,1,5-diethyl ester
• CAS No: 2049-67-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD00009207
• CID: 271767
• PubChem ID: 24894310
• Update Time: 2025-11-07

2-Pentenedioic acid,1,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid,1,5-diethyl ester
• DIETHYL GLUTACONATE
• diethyl pent-2-enedioate
• 1,5-diethyl 2-pentenedioate
• 2-pentenedioicacid,diethylester
• Diethyl (2E)-2-pentenedioate
• Diethyl 1-propene-1,3-dicarboxylate
• diethyl glutaconate,mixture of cis and tra
• Diethyl glutaconate,mixture of cis and trans
• Glutaconic acid diethyl
• GLUTACONIC ACID DIETHYL ESTER
• glutaconic diethyl ester
• NSC 62678
• 2049-67-4
• J-013359
• AS-63878
• CS-0145912
• Glutaconic acid, diethyl ester
• Diethyl 2-pentenedioate
• SCHEMBL4091546
• diethyl (E)-pent-2-enedioate
• 2-PENTENEDIOIC ACID (CIS),DIETHYL ESTER MFC9 H14 O4
• diethyl (2E)-pent-2-enedioate
• AKOS037645828
• CAA04967
• 2-Pentenedioic acid, 1,5-diethyl ester
• trans-pent-2-enedioic acid diethyl ester
• 1,5-diethyl pent-2-enedioate
• AI3-52336
• (E)-diethyl pent-2-enedioate
• 2-Pentenedioic acid, diethyl ester
• 1,5-DIETHYL (2E)-PENT-2-ENEDIOATE
• AKOS015915617
• MFCD00009207
• InChI=1/C9H14O4/c1-3-12-8(10)6-5-7-9(11)13-4-2/h5-6H,3-4,7H2,1-2H
• EINECS 218-069-2
• AT33438

• MDL： MFCD00009207
• Inchi： 1S/C9H14O4/c1-3-12-8(10)6-5-7-9(11)13-4-2/h5-6H,3-4,7H2,1-2H3/b6-5+
• InChI Key： JHCKGVJZNIWNJK-AATRIKPKSA-N
• SMILES： O(C(C/C=C/C(=O)OCC)=O)CC

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.053 g/mL at 25 °C(lit.)
• Boiling Point: 236-238 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.446(lit.)
• Solubility: Slightly soluble (6.9 g/l) (25 º C),
• PSA: 52.60000
• LogP: 1.05890
• Solubility: Not determined

2-Pentenedioic acid,1,5-diethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3